Cas no 1564780-99-9 (2-cyanobicyclo[2.2.1]heptane-2-carboxylic acid)

• Product Name: 2-cyanobicyclo[2.2.1]heptane-2-carboxylic acid
• CAS No: 1564780-99-9
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• CID: 4606373
• Update Time: 2025-11-02

2-cyanobicyclo[2.2.1]heptane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-cyanobicyclo[2.2.1]heptane-2-carboxylic acid

• Inchi： 1S/C9H11NO2/c10-5-9(8(11)12)4-6-1-2-7(9)3-6/h6-7H,1-4H2,(H,11,12)
• InChI Key： YIRDUCFXOPSMIV-UHFFFAOYSA-N
• SMILES： C12CC(CC1)CC2(C#N)C(O)=O

Additional information on 2-cyanobicyclo[2.2.1]heptane-2-carboxylic acid

Exploring the Versatile Applications of 2-Cyanobicyclo[2.2.1]heptane-2-carboxylic acid (CAS No. 1564780-99-9)

In the ever-evolving landscape of organic chemistry, 2-cyanobicyclo[2.2.1]heptane-2-carboxylic acid (CAS No. 1564780-99-9) has emerged as a compound of significant interest to researchers and industry professionals alike. This bicyclic structure, featuring both cyano and carboxylic acid functional groups, presents unique chemical properties that make it valuable across multiple scientific domains. As synthetic methodologies advance and computational chemistry tools become more sophisticated, compounds like 2-cyanobicyclo[2.2.1]heptane-2-carboxylic acid are gaining attention for their potential in drug discovery, materials science, and specialty chemical applications.

The molecular architecture of 2-cyanobicyclo[2.2.1]heptane-2-carboxylic acid combines the rigidity of a norbornane skeleton with the reactivity of its functional groups. The bicyclo[2.2.1]heptane core provides structural constraints that can influence molecular recognition processes, while the 2-cyano and 2-carboxylic acid moieties offer sites for further chemical modification. This combination makes the compound particularly interesting for researchers investigating conformationally restricted analogs in medicinal chemistry or developing novel polymeric materials with specific mechanical properties.

Recent trends in pharmaceutical research highlight the growing importance of bridged bicyclic compounds like 2-cyanobicyclo[2.2.1]heptane-2-carboxylic acid. These structures often demonstrate improved metabolic stability and target selectivity compared to their flexible counterparts. The compound's carboxylic acid functionality allows for salt formation or esterification, while the cyano group can serve as a precursor for various transformations, including reduction to primary amines or conversion to tetrazoles. Such versatility explains why researchers frequently search for "synthesis of 2-cyanobicyclo[2.2.1]heptane-2-carboxylic acid" or "applications of bicyclic carboxylic acids" in scientific databases.

In materials science, the rigid structure of 2-cyanobicyclo[2.2.1]heptane-2-carboxylic acid has potential applications in the development of high-performance polymers. The compound could serve as a building block for polyamides or polyesters with enhanced thermal stability, as the bicyclic framework may reduce chain mobility and increase glass transition temperatures. Additionally, the cyano group offers possibilities for creating crosslinked networks through reactions with various nucleophiles, making it relevant to researchers working on "advanced polymer architectures" or "high-temperature resistant materials."

The synthetic accessibility of 2-cyanobicyclo[2.2.1]heptane-2-carboxylic acid has been a subject of recent investigation, with several research groups developing optimized routes to this valuable intermediate. Modern synthetic approaches often focus on atom economy and green chemistry principles, reflecting the broader trends in chemical manufacturing. Common synthetic strategies involve the functionalization of bicyclo[2.2.1]heptane derivatives, with careful control of stereochemistry being particularly important given the compound's rigid framework.

Analytical characterization of 2-cyanobicyclo[2.2.1]heptane-2-carboxylic acid typically employs a combination of techniques including NMR spectroscopy, mass spectrometry, and X-ray crystallography. The compound's well-defined stereochemistry and functional group arrangement make it an interesting subject for computational chemistry studies as well, particularly in investigations of molecular strain and conformational analysis. These aspects contribute to its value as a model compound in physical organic chemistry research.

From a commercial perspective, 2-cyanobicyclo[2.2.1]heptane-2-carboxylic acid represents a specialty chemical with niche applications. Suppliers often highlight its potential as a pharmaceutical intermediate or research chemical, with purity specifications typically exceeding 95% for most research applications. The compound's stability under standard storage conditions and its compatibility with common organic solvents add to its practicality in laboratory settings.

Looking forward, the scientific community anticipates expanded applications for 2-cyanobicyclo[2.2.1]heptane-2-carboxylic acid as synthetic methodologies continue to evolve. Areas of particular interest include its potential use in metal-organic frameworks (MOFs), as a ligand in asymmetric catalysis, or as a building block for bioactive molecules. The compound's unique structural features ensure it will remain relevant in addressing current challenges in medicinal chemistry and materials science, making it a compound worth watching in coming years.